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Compound of Interest

Compound Name: 4-Bromo-3,5-dimethylpyrazole

Cat. No.: B145972

Essential Safety and Handling Guide for 4-Bromo-
3,5-dimethylpyrazole

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 4-Bromo-3,5-dimethylpyrazole.
Adherence to these procedures is essential for ensuring personal safety and maintaining a
secure laboratory environment.

Chemical and Physical Properties

A summary of the key quantitative data for 4-Bromo-3,5-dimethylpyrazole is provided below.
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Property Value Reference
CAS Number 3398-16-1 [11[2]
Molecular Formula CsH7BrN2 [2]
Molecular Weight 175.03 g/mol [2]
Appearance Solid

Melting Point 123-125 °C

Hazard Classifications

Skin Irritation (Category 2),
Serious Eye Irritation
(Category 2), Specific Target
Organ Toxicity - Single
Exposure (Category 3,

Respiratory system)

[2](3]

Signal Word

Warning

[3]

Personal Protective Equipment (PPE)

To minimize exposure and ensure safety, the following personal protective equipment is

mandatory when handling 4-Bromo-3,5-dimethylpyrazole.[4]
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or
glasses compliant with OSHA
29 CFR 1910.133 or European
Standard EN166.[3] A face
shield may be required for

tasks with a higher splash risk.

[4]

To protect eyes from splashes,

dust, and irritation.[4]

Hand Protection

Compatible, chemical-resistant
gloves.[4][5] Inspect gloves for

integrity before each use.

To prevent skin contact, which

can cause irritation.[3][4]

Skin and Body Protection

A laboratory coat is standard.
[5] Consider additional
impervious clothing, such as
an apron, if there is a
significant risk of skin

exposure.[4][5]

To protect the skin from
accidental spills and

contamination.[4]

Respiratory Protection

Generally not required under
normal use with adequate
ventilation.[4] If dust or
aerosols are generated, or if
ventilation is insufficient, use a
NIOSH/MSHA or EN 149
approved respirator (e.g., N95
dust mask).[4]

To prevent the inhalation of
dust or aerosols that may

cause respiratory irritation.[3]

[4]

Operational Plan: Handling and Disposal

A systematic approach to handling and disposal is crucial for safety and regulatory compliance.

Step-by-Step Handling Protocol

e Engineering Controls: Always work in a well-ventilated area.[6] A chemical fume hood is the

preferred environment for all weighing and transfer operations to control airborne dust and

vapors.[5] Ensure that safety showers and eyewash stations are readily accessible.[3]
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Donning PPE: Before handling the compound, correctly put on all required PPE as specified
in the table above.[5]

Handling: Avoid all personal contact, including the inhalation of dust.[3][6] Prevent contact
with skin, eyes, and clothing.[4]

Post-Handling: Wash hands and any exposed skin thoroughly after handling.[1][3]
Contaminated clothing should be removed and washed before reuse.[3][7]

Storage Plan

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3][7]
Keep away from incompatible materials such as strong oxidizing agents.[3]

Store in a locked-up location.[1][3]

Disposal Plan

Chemical Waste: Dispose of the compound and its container in accordance with local,
regional, and national regulations at an approved waste disposal plant.[1][3] Do not allow the
product to enter drains.[3][4]

Contaminated Materials: All contaminated solid waste, including gloves, weighing paper, and
disposable labware, should be collected in a clearly labeled, sealed hazardous waste
container.[5]

Emergency Procedures
First-Aid Measures

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids.[1][3] If irritation persists, seek medical attention.[3]

Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing.[1][3] If skin irritation occurs, get medical advice.[3][7]

Inhalation: Move the person to fresh air.[1][3] If breathing is difficult or if the person feels
unwell, call a poison center or doctor.[3] If not breathing, provide artificial respiration.[1]
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 Ingestion: Clean the mouth with water and get medical attention.[1][3]

Spill Response Protocol

In the event of a spill, follow a structured response to ensure safety and proper cleanup. Minor
spills may be handled by trained local personnel, while major spills require emergency
response.[8][9]
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Initial Response & Assessment

Spill Occurs

Y

Alert personnel in the area.
Assess the immediate risk.

Evacuate area if spill is large,
vapors are present, or substance
is highly toxic.

If safe to proceed

Prep%ration

Don appropriate PPE:

- Chemical-resistant gloves
- Safety goggles/face shield
- Lab coat
- Respirator (if required)

Containment|& Cleanup

Contain the spill using
inert absorbent material
(e.g., sand, vermiculite).

Sweep up absorbed material.
Use non-sparking tools.

If major spill

Place residue in a sealed,

labeled hazardous waste container.

Final Steps
\ 4

Decontaminate the spill area
and affected equipment.

Dispose of waste through

approved channels.

4.________________________ R R R R o o R R s T e

Report the incident
to the appropriate safety officer.

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of 4-Bromo-3,5-dimethylpyrazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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